Cas no 609788-04-7 (tert-butyl N-[trans-3-aminocyclohexyl]carbamate)

• Product Name: tert-butyl N-[trans-3-aminocyclohexyl]carbamate
• CAS No: 609788-04-7
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• MDL: MFCD17018662
• CID: 953797
• PubChem ID: 69024278
• Update Time: 2025-11-02

tert-butyl N-[trans-3-aminocyclohexyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(1R,3R)-3-aminocyclohexyl]-, 1,1-dimethylethyl ester, rel- (9CI)
• tert-butyl N-[trans-3-aminocyclohexyl]carbamate
• TRANS-1-N-BOC-1,3-CYCLOHEXYLDIAMINE
• CS-0141523
• tert-butyl (trans-3-aminocyclohexyl)carbamate
• 609788-04-7
• tert-Butyl((1R,3R)-3-aminocyclohexyl)carbamate
• (1R,3R)-1-(Boc-amino)-3-aminocyclohexane
• 2-Methyl-2-propanyl [(1r,3r)-3-aminocyclohexyl]carbamate
• t-Butyl ((1R,3R)-3-aminocyclohexyl)carbamate
• t-Butyl [trans-3-aminocyclohexyl]carbamate
• EN300-371877
• EN300-155395
• 1788036-23-6
• A881368
• rac-tert-butyl N-[(1R,3R)-3-aminocyclohexyl]carbamate
• tert-butyl rac-[(1R,3R)-3-aminocyclohexyl]carbamate
• MFCD24395804
• P12118
• tert-butyl (1S,3R)-3-aminocyclohexylcarbamate
• P13933
• tert-Butyl ((1R,3R)-3-aminocyclohexyl)carbamate
• SCHEMBL4385420
• AKOS025289551
• AS-51935
• (1r,3r)-3-amino-1-(boc-amino)cyclohexane
• Carbamic acid, N-[(1R,3R)-3-aminocyclohexyl]-, 1,1-dimethylethyl ester
• DB-228195
• tert-Butyl (1r,3r)-3-aminocyclohexylcarbamate
• MFCD17018662
• tert-butyl N-[(1R,3R)-3-aminocyclohexyl]carbamate

• MDL： MFCD17018662
• Inchi： 1S/C11H22N2O2/c1-11(2,3)15-10(14)13-9-6-4-5-8(12)7-9/h8-9H,4-7,12H2,1-3H3,(H,13,14)/t8-,9-/m1/s1
• InChI Key： OBSACSBMTRJNPH-RKDXNWHRSA-N
• SMILES： O(C(C)(C)C)C(N[C@@H]1CCC[C@H](C1)N)=O

Computed Properties

• Exact Mass: 214.168127949g/mol
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-[trans-3-aminocyclohexyl]carbamate

Comprehensive Overview of tert-butyl N-[trans-3-aminocyclohexyl]carbamate (CAS No. 609788-04-7)

tert-butyl N-[trans-3-aminocyclohexyl]carbamate (CAS No. 609788-04-7) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This carbamate derivative is particularly valued for its role as a protecting group in peptide synthesis and as a versatile intermediate in the development of bioactive molecules. Its unique trans-3-aminocyclohexyl structure contributes to its stability and reactivity, making it a preferred choice for chemists and researchers.

In recent years, the demand for tert-butyl N-[trans-3-aminocyclohexyl]carbamate has surged due to its applications in drug discovery and medicinal chemistry. Researchers are increasingly exploring its potential in designing small molecule inhibitors and enzyme modulators, aligning with the growing interest in personalized medicine and targeted therapies. The compound's CAS No. 609788-04-7 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

One of the key advantages of tert-butyl N-[trans-3-aminocyclohexyl]carbamate is its compatibility with solid-phase peptide synthesis (SPPS). This method is pivotal in producing peptides for therapeutic use, such as anticancer agents and antiviral drugs. The compound's tert-butyloxycarbonyl (Boc) group ensures efficient protection of amine functionalities, a critical step in multi-step synthetic routes. This feature has made it a staple in laboratories focusing on peptide-based therapeutics.

From an industrial perspective, tert-butyl N-[trans-3-aminocyclohexyl]carbamate is synthesized through optimized routes to ensure high purity and yield. Manufacturers emphasize green chemistry principles, such as reducing solvent waste and improving atom economy, to meet the increasing demand for sustainable chemical processes. These practices resonate with the global push toward environmentally friendly synthesis, a topic gaining traction in academic and industrial circles.

The compound's trans-3-aminocyclohexyl moiety also opens doors to applications in asymmetric catalysis and chiral auxiliaries. Its rigid cyclohexane backbone provides stereochemical control, which is essential for producing enantiomerically pure compounds. This aligns with the pharmaceutical industry's focus on chiral drugs, which often exhibit superior efficacy and safety profiles compared to their racemic counterparts.

In summary, tert-butyl N-[trans-3-aminocyclohexyl]carbamate (CAS No. 609788-04-7) is a multifaceted compound with significant implications in modern chemistry and drug development. Its role as a protecting group, synthetic intermediate, and chiral building block underscores its importance in both academic and industrial settings. As research continues to evolve, this compound is poised to remain a cornerstone in the advancement of bioactive molecule design and therapeutic innovation.